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Compound of Interest

Compound Name: 2-Chloro-5-pyrrol-1-yl-benzoic acid

Cat. No.: B1676977

An In-depth Technical Guide to 2-Chloro-5-pyrrol-1-yl-benzoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-pyrrol-1-yl-benzoic
acid, a halogenated heterocyclic building block. The document details its fundamental
physicochemical properties, with a primary focus on its molecular weight and empirical formula.
Furthermore, it outlines a conceptual synthetic pathway, discusses potential applications in
medicinal chemistry and organic synthesis, and provides essential safety and handling
information. This guide is intended to serve as a foundational resource for professionals
engaged in chemical research and drug development.

Introduction

2-Chloro-5-pyrrol-1-yl-benzoic acid is a chemical compound belonging to the family of
benzoic acid derivatives. Its structure incorporates a chloro substituent and a pyrrole ring,
making it a valuable intermediate in the synthesis of more complex molecules. The presence of
these functional groups provides multiple reaction sites for chemical modifications, rendering it
a versatile building block in the development of novel compounds, particularly in the
pharmaceutical and agrochemical industries. This guide aims to provide a detailed technical
profile of this compound to support its use in research and development.
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Physicochemical Properties

The fundamental characteristics of a compound are critical for its application in experimental
settings. The properties of 2-Chloro-5-pyrrol-1-yl-benzoic acid are summarized below.

Property Value Source
Molecular Weight 221.64 g/mol [1][2]
Empirical Formula C11HsCINO2 [11[2]
2-chloro-5-pyrrol-1-ylbenzoic
IUPAC Name _ [2]
acid
CAS Number 53242-68-5 [2]
Physical Form Solid [1]
HPAOLHCBQKYITR-
INChl Key [11[2]

UHFFFAOYSA-N

SMILES String OC(=0O)clcc(ccclCl)-n2ccec2 [1]

Conceptual Synthetic Pathway

While a specific, detailed synthesis protocol for 2-Chloro-5-pyrrol-1-yl-benzoic acid is not
readily available in the provided search results, a general synthetic approach can be
conceptualized. The synthesis of similar benzoic acid derivatives often involves diazotization of
an amino-benzoic acid precursor, followed by a substitution reaction.

Experimental Workflow: A Conceptual Approach

A plausible synthetic route could involve the following key steps:

o Starting Material: The synthesis would likely begin with a suitably substituted aminobenzoic
acid, such as 2-amino-5-bromobenzoic acid.

¢ Protection of Carboxylic Acid: The carboxylic acid group may need to be protected, for
instance, as an ester, to prevent unwanted side reactions in subsequent steps.
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e Ullmann Condensation: An Ullmann condensation could be employed to couple the
protected aminobenzoic acid with pyrrole. This reaction typically uses a copper catalyst.

» Deprotection: The protecting group on the carboxylic acid would then be removed to yield the

final product.

An alternative approach could involve the diazotization of a corresponding 2-amino-5-pyrrol-1-
yl-benzoic acid, followed by a Sandmeyer reaction to introduce the chloro substituent.

Ullmann Condensation Pathway

[Z-Chloro-S-aminobenzoic aci(D

Ullmann Condensation
(Copper Catalyst)

2-Chloro-5-pyrrol-1-yl-benzoic acid

Click to download full resolution via product page
Conceptual Ullmann Condensation Pathway.

Potential Applications

Derivatives of benzoic acid are widely utilized as intermediates in organic synthesis and
medicinal chemistry.[3] Given its structure, 2-Chloro-5-pyrrol-1-yl-benzoic acid can serve as

a precursor for the synthesis of:

e Pharmaceutical Compounds: The pyrrole and benzoic acid moieties are present in various
biologically active molecules. This compound could be a starting material for the

development of new therapeutic agents.

o Agrochemicals: Benzoic acid derivatives are also used in the preparation of pesticides and
herbicides.[3]
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» Fine Chemicals: It can be employed in the production of various fine chemicals where its
specific functional groups are required.

The carboxylic acid group can be readily converted into esters, amides, or acid chlorides, while
the chloro and pyrrole groups offer further sites for chemical modification.[3]

Safety and Handling

According to available safety data, 2-Chloro-5-pyrrol-1-yl-benzoic acid presents the following
hazards:

o Skin Irritation: Causes skin irritation (H315).[2]
e Eye Irritation: Causes serious eye irritation (H319).[2]

o Respiratory Irritation: May cause respiratory irritation (H335).[2]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection when handling this compound.

» Ventilation: Use only outdoors or in a well-ventilated area.

o Storage: Store in a well-ventilated place and keep the container tightly closed. It is classified
under storage class 11 for combustible solids.[1]

Conclusion

2-Chloro-5-pyrrol-1-yl-benzoic acid, with a molecular weight of 221.64 g/mol , is a versatile
chemical intermediate. Its distinct structural features make it a valuable building block for the
synthesis of a wide range of organic compounds, particularly in the fields of medicinal
chemistry and materials science. Adherence to appropriate safety protocols is essential when
handling this compound due to its potential as a skin, eye, and respiratory irritant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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